Cas no 29943-42-8 (oxan-4-one)

Oxan-4-one is a cyclic ketone with the molecular formula C₅H₈O₂, characterized by its six-membered ring structure containing an oxygen atom and a carbonyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its stable cyclic ether framework and reactive ketone functionality enable selective transformations, including reductions, nucleophilic additions, and ring-opening reactions. Oxan-4-one is valued for its predictable reactivity, compatibility with diverse reaction conditions, and potential as a building block for heterocyclic compounds. Its well-defined structure and synthetic utility make it a useful reagent in fine chemical and medicinal chemistry research.

oxan-4-one structure

Product Name:oxan-4-one

CAS No:29943-42-8

MF:C₅H₈O₂

MW:100.115821838379

MDL:MFCD00006581

CID:53552

PubChem ID:24851869

Update Time:2025-10-06

oxan-4-one Chemical and Physical Properties

Names and Identifiers

- Tetrahydro-4H-pyran-4-one
- 2,3,5,6-Tetrahydro-4-pyranone
- 4-Oxacyclohexanone
- Tetrahydro-4-pyrone
- TETRAHYDRO-GAMMA-PYRONE
- TETRAHYDROPYRAN-4-ONE
- TETRAHYDRO-2H-PYRAN-4-ONE
- 4-OXOTETRAHYDROPYRAN
- 4-Oxotetrahydopyran
- Dihydro-2H-pyran-4(3H)-one
- 2,3,5,6-tetrahydropyran-4-one
- 4H-tetrahydropyran-4-one
- 4-THP
- Oxan-4-one
- Tetrahydro-4H-pyran
- tetrahydro-4-pyranone
- TetrahydroHpyranone
- Tetrahydropyran-4-on
- 4H-Pyran-4-one, tetrahydro-
- tetrahydro-pyran-4-one
- Tetrahydro-.gamma.-pyrone
- JMJRYTGVHCAYCT-UHFFFAOYSA-N
- 2H-3,5,6-trihydropyran-4-one
- zlchem 341
- 4-oxo-tetrahydropyran
- tetrahyd
- PB24536
- DTXSID70184048
- InChI=1/C5H8O2/c6-5-1-3-7-4-2-5/h1-4H
- dihydro-2H-pyran-4 (3H)-one
- AKOS000321371
- EN300-43315
- Q-201813
- A5539
- 143562-54-3
- CS-D0601
- J-007839
- FT-0601097
- tetrahydro-pyran-4-on
- 29943-42-8
- tetrahydro-4H-pyran4-one
- F0001-0924
- EINECS 249-967-2
- tetrahydo-4H-pyran-4-one
- HY-76487
- dihydro-2H-pyran 4(3H)-one
- Tetrahydro-4H-pyran-4-one, 99%
- AM20090400
- BCP27572
- PS-9329
- tetrahydro-pyran4-one
- dihydro-2H-pyran-4-one
- SCHEMBL3221
- terahydro-4H-pyran-4-one
- tetrahydro4H-pyran-4-one
- MFCD00006581
- tetrahyro-4H-pyran-4-one
- tetrahydropyran-4 one
- tetrahydro pyran-4-one
- 4-TETRAHYDROPYRANONE
- tetrahydro-4-h-pyran-4-one
- dihydro-2H-pyran-4-(3H)-one
- 4-oxotetrahydro-2H-pyrane
- BP-12696
- T1806
- tetrahydro-4H-pyrane-4-one
- NS00028811
- N8SV5GRB9E
- Tetrahydro-4H-pyran-4-one,98%
- ALBB-008898
- DTXCID80106539
- STK505649
- DB-353109
- BBL027597
- oxan-4-one
- MDL： MFCD00006581
- Inchi： 1S/C5H8O2/c6-5-1-3-7-4-2-5/h1-4H2
- InChI Key： JMJRYTGVHCAYCT-UHFFFAOYSA-N
- SMILES： O1CCC(CC1)=O
- BRN： 106463

Computed Properties

Exact Mass: 100.05200
Monoisotopic Mass: 100.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 70.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -0.5
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: Colorless to Yellow Liquid
Density: 1.084 g/mL at 25 °C(lit.)
Melting Point: No data available
Boiling Point: 69°C/18mmHg(lit.)
Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
Refractive Index: n20/D 1.452(lit.)
Water Partition Coefficient: MISCIBLE
PSA: 26.30000
LogP: 0.36590
Solubility: Not determined
Sensitiveness: Sensitive to air

oxan-4-one Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 1224 3/PG 3
WGK Germany：3
Hazard Category Code： 10
Safety Instruction： S24/25
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Packing Group：III
Hazard Level：3.2
HazardClass：3
PackingGroup：III
Storage Condition：Inert atmosphere,Room Temperature
Safety Term：3.2
Packing Group：III
Risk Phrases：R10; R36/37/38

oxan-4-one Customs Data

HS CODE：29329995
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

oxan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	036435-10g	4-Oxotetrahydropyran	29943-42-8	98%	10g	￡10.00	2022-03-01
Fluorochem	036435-25g	4-Oxotetrahydropyran	29943-42-8	98%	25g	￡18.00	2022-03-01
Fluorochem	036435-100g	4-Oxotetrahydropyran	29943-42-8	98%	100g	￡62.00	2022-03-01
AstaTech	28100-1/G	4-OXOTETRAHYDROPYRAN	29943-42-8	97%	1/G	$19	2021-05-26
AstaTech	28100-5/G	4-OXOTETRAHYDROPYRAN	29943-42-8	97%	5/G	$19	2022-06-02
AstaTech	28100-10/G	4-OXOTETRAHYDROPYRAN	29943-42-8	97%	10/G	$35	2021-05-26
AstaTech	28100-25/G	4-OXOTETRAHYDROPYRAN	29943-42-8	97%	25g	$14	2023-09-18
AstaTech	28100-4*25/G	4-OXOTETRAHYDROPYRAN	29943-42-8	97%	4*25/G	$99	2022-06-02
TRC	T295465-2.5g	Tetrahydro-4-pyrone	29943-42-8		2.5g	$ 125.00	2022-06-02
TRC	T295465-25g	Tetrahydro-4-pyrone	29943-42-8		25g	$ 205.00	2022-06-02

oxan-4-one Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:29943-42-8)Tetrahydro-4H-pyran-4-one

Order Number:sfd22498

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:29943-42-8)Tetrahydropyran-4-one

Order Number:LE3153

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:43

Price ($):discuss personally

Email:18501500038@163.com

oxan-4-one Related Literature

1. A convenient preparation of tetrahydro-4H-pyran-4-one

G. R. Owen,C. B. Reese J. Chem. Soc. C 1970 2401
2. A one-pot three-component strategy for highly diastereoselective synthesis of spirocycloalkane fused pyrazolo[3,4-b]pyridine derivatives using recyclable solid acid as a catalyst

Furen Zhang,Chunmei Li,Chenze Qi Org. Chem. Front. 2020 7 2456
3. Sulfuric acid and Amberlyst-H+ catalyzed condensation reactions of renewable keto acids with paraformaldehyde: synthesis of a new dispiro bis-lactone ring system 2,9,13-trioxadispiro[4.1.4.3]tetradecane-3,6,10-trione

Ananda S. Amarasekara,Uyen Ha,Marina S. Fonari,Shabari Nath Bejagam,Davor Margeti? RSC Adv. 2017 7 23917
4. Synthesis and reaction of 3-hydroxytetrahydro-4H-pyran-4-one

Kikumasa Sato,Hiroyuki Adachi,Takashi Iwaki,Masao ōhashi J. Chem. Soc. Perkin Trans. 1 1979 1806
5. Acid catalyzed one-pot approach towards the synthesis of curcuminoid systems: unsymmetrical diarylidene cycloalkanones, exploration of their single crystals, optical and nonlinear optical properties

Akbar Ali,Zia Ud Din,Muhammad Ibrahim,Muhammad Ashfaq,Shabbir Muhammad,Dania Gull,Muhammad Nawaz Tahir,Edson Rodrigues-Filho,Abdullah G. Al-Sehemi,Muhammad Suleman RSC Adv. 2023 13 4476

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